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Compound of Interest

Compound Name: Gabaculine

Cat. No.: B1202997 Get Quote

Essential Safety and Handling Guide for
Gabaculine
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Gabaculine. The following

procedures are designed to ensure safe laboratory operations and mitigate risks associated

with this potent neurotoxin.

Chemical and Toxicological Data
Gabaculine is a naturally occurring neurotoxin that acts as a potent, irreversible inhibitor of

GABA transaminase (GABA-T).[1][2] While some safety data sheets (SDS) do not classify it as

a hazardous substance under GHS, others indicate it is harmful if swallowed, and its neurotoxic

properties necessitate careful handling.[3]
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Property Value Reference(s)

Synonyms

5-amino-1,3-cyclohexadiene-1-

carboxylic acid hydrochloride;

3-Amino-2,3-dihydrobenzoic

Acid

[4]

Molecular Formula C₇H₉NO₂ • HCl [4][5]

Molecular Weight 175.6 g/mol [5]

CAS Number 59556-17-1

Appearance Crystalline solid [5]

Toxicity (Mouse)
LD₅₀: 86 mg/kg[1]

Intraperitoneal LD₅₀: 87 mg/kg
[1]

Mechanism of Action

Irreversible inhibitor of GABA

transaminase (GABA-T) with a

Kᵢ of 2.9 μM.[5] Also inhibits

other transaminases.[5]

[5]

Hazard Classification
Acute Toxicity 4, H302:

Harmful if swallowed.[3]
[3]

Personal Protective Equipment (PPE) and
Engineering Controls
Given Gabaculine's toxic properties, a conservative approach to safety is essential. The usual

precautionary measures for handling chemicals should be strictly followed.

Engineering Controls:

Work with Gabaculine powder in a certified chemical fume hood or a ventilated enclosure

to prevent inhalation of dust.

Provide appropriate exhaust ventilation where dust is formed.[6]

Personal Protective Equipment:
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Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Wear nitrile or other chemically resistant gloves. One SDS notes that no

specific glove material recommendation can be given due to a lack of testing. It is crucial

to consult the glove manufacturer's resistance data for the specific solvent being used.

Change gloves immediately if contamination occurs.

Body Protection: A standard laboratory coat should be worn.

Respiratory Protection: Not typically required when handling small quantities within a fume

hood. If weighing larger amounts outside of a ventilated enclosure, a respirator may be

necessary.

Step-by-Step Handling and Operational Plan
A. Preparation and Weighing:

Perform all manipulations of solid Gabaculine within a chemical fume hood to avoid dust

inhalation.

Use anti-static weighing paper or a weighing boat.

Carefully transfer the desired amount to a suitable container for dissolution.

Clean any residual powder from the spatula and weighing area with a damp cloth, which

should be disposed of as chemical waste.

B. Solution Preparation:

Gabaculine hydrochloride is soluble in solvents such as DMF (20 mg/ml), DMSO (20

mg/ml), and PBS (pH 7.2, 10 mg/ml).[5]

Add the solvent to the weighed Gabaculine slowly to avoid splashing.

Cap the container securely and mix by vortexing or sonication until fully dissolved.

C. Administration (In Vivo Research):
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Animal studies have utilized intravenous or intraperitoneal administration.[1][5]

Use appropriate animal handling and restraint techniques.

Ensure all syringes and needles are handled with care and disposed of in a designated

sharps container immediately after use.

D. Spill Management:

Small Spills (Powder): Gently sweep up the material, avoiding dust generation. Place it in a

sealed container for disposal. Clean the area with a wet cloth.

Small Spills (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbent material into a sealed container for disposal.

Do not allow the product to enter drains.[6]

Disposal Plan
Dispose of all Gabaculine waste, including empty containers, contaminated PPE, and unused

material, in accordance with local, regional, and national regulations.[3]

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a labeled, sealed waste container compatible with the solvent used.

Sharps: Dispose of all needles and syringes in a designated sharps container.

Experimental Workflow and Mechanism of Action
The following diagrams illustrate the safe handling workflow and the biochemical mechanism of

Gabaculine.
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Caption: Safe handling workflow for Gabaculine experiments.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1202997?utm_src=pdf-body-img
https://www.benchchem.com/product/b1202997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GABA Transaminase
(with PLP cofactor)

External Aldimine Intermediate

Transaldimination

Gabaculine

Binds to active site

Keteimine Intermediate

Proton Shift

Spontaneous Aromatization

Enzymatic Deprotonation

Stable, Covalent Adduct
(Irreversibly Inactivated Enzyme)

Irreversible

Click to download full resolution via product page

Caption: Mechanism of irreversible inhibition of GABA-T by Gabaculine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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